Cas no 106610-60-0 (3'-Hydroxy-4'-methoxydiclofenac)

• Product Name: 3'-Hydroxy-4'-methoxydiclofenac
• CAS No: 106610-60-0
• Molecular Formula: C₁₅H₁₃CL₂NO₄
• Molecular Weight: 342.17402
• CID: 189988
• PubChem ID: 129615

3'-Hydroxy-4'-methoxydiclofenac Properties

Names and Identifiers

• Benzeneacetic acid,2-[(2,6-dichloro-3-hydroxy-4-methoxyphenyl)amino]-
• 2-[2-(2,6-dichloro-3-hydroxy-4-methoxyanilino)phenyl]acetic acid
• 3'-Hydroxy-4'-methoxydiclofenac
• {2-[(2,6-dichloro-3-hydroxy-4-methoxyphenyl)amino]phenyl}acetic acid
• YALZBLAHGKGDMB-UHFFFAOYSA-N
• [2-(2,6-Dichloro-3-hydroxy-4-methoxyanilino)phenyl]acetic acid
• 2-(2,6-Dichloro-3-hydroxy-4-methoxyphenylamino)benzeneacetic acid
• 3'-HYDROXY-4'-METHOXY-DICLOFENAC
• Epitope ID:143247
• 106610-60-0
• UNII-CY7817W711
• DTXSID90147675
• CY7817W711
• CHEBI:223404
• SCHEMBL7160787
• NS00002432
• 3''''-Hydroxy-4''''-Methoxy-Diclofenac
• CHEMBL1033
• BENZENEACETIC ACID, 2-((2,6-DICHLORO-3-HYDROXY-4-METHOXYPHENYL)AMINO)-
• Q27225705
• 3''-HYDROXY-4''-METHOXY-DICLOFENAC
• 2-[(2,6-Dichloro-3-hydroxy-4-methoxyphenyl)amino]benzeneacetic Acid
• HYDROXY-4'-METHOXYDICLOFENAC, 3'-
• BDBM50228745

• InChIKey： YALZBLAHGKGDMB-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13Cl2NO4/c1-22-11-7-9(16)14(13(17)15(11)21)18-10-5-3-2-4-8(10)6-12(19)20/h2-5,7,18,21H,6H2,1H3,(H,19,20)
• SMILES： OC(CC1=CC=CC=C1NC1=C(Cl)C=C(OC)C(O)=C1Cl)=O

Computed Properties

• Exact Mass: 341.02229
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 341.022
• Heavy Atom Count: 22
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• LogP: 4.15130
• PSA: 78.79
• Refractive Index: 1.664
• Boiling Point: 450.2°Cat760mmHg
• Melting Point: >166°C (dec.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 226.1°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.492

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols